Cas no 1261904-47-5 (5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid)
1261904-47-5 structure
Product Name:5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid
CAS No:1261904-47-5
MF:C14H12ClNO3
MW:277.702982902527
CID:2762480
PubChem ID:53223453
Update Time:2025-04-21
5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid, 95%
- 5-(3-CHLORO-2-METHYLPHENYL)-2-METHOXYNICOTINIC ACID
- MFCD18317584
- 1261904-47-5
- DTXSID40687612
- 5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid
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- Inchi: 1S/C14H12ClNO3/c1-8-10(4-3-5-12(8)15)9-6-11(14(17)18)13(19-2)16-7-9/h3-7H,1-2H3,(H,17,18)
- InChI Key: PJXBIWBYEUNGQI-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C)C1C=NC(=C(C(=O)O)C=1)OC
Computed Properties
- Exact Mass: 277.0505709Da
- Monoisotopic Mass: 277.0505709Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 59.4Ų
5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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